Cas no 104881-72-3 (H-D-Ala-Leu-Lys-AMC hydrochloride salt)

• Product name: H-D-Ala-Leu-Lys-AMC hydrochloride salt
• CAS No: 104881-72-3
• MF: C₂₅H₃₇N₅O₅
• MW: 487.591786146164
• CID: 137016
• PubChem ID: 24891207

H-D-Ala-Leu-Lys-AMC hydrochloride salt Chemical and Physical Properties

Names and Identifiers

• L-Lysinamide, D-alanyl-L-leucyl-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-
• D-Ala-Leu-Lys-7-amido-4-methylcoumarin
• D-ALA-LEU-LYS-7-AMINO-4-METHYLCOUMARIN
• H-D-Ala-Leu-Lys-AMC
• 6-amino-2-[[2-(2-aminopropanoylamino)-4-methylpentanoyl]amino]-N-(4-methyl-2-oxochromen-7-yl)hexanamide
• 104881-72-3
• FT-0642575
• D-Ala-Leu-Lys-7-amido-4-methylcoumarin, >=95% (HPLC)
• DTXSID10392201
• DB-040571
• H-D-Ala-Leu-Lys-AMC hydrochloride salt

• MDL： MFCD00038827
• Inchi： 1S/C25H37N5O5/c1-14(2)11-20(30-23(32)16(4)27)25(34)29-19(7-5-6-10-26)24(33)28-17-8-9-18-15(3)12-22(31)35-21(18)13-17/h8-9,12-14,16,19-20H,5-7,10-11,26-27H2,1-4H3,(H,28,33)(H,29,34)(H,30,32)
• InChI Key： FHYIXLQAMONDNN-UHFFFAOYSA-N
• SMILES： O=C(C(CC(C)C)NC(C(C)N)=O)NC(C(NC1=CC=C2C(C)=CC(=O)OC2=C1)=O)CCCCN

Computed Properties

• Exact Mass: 487.27900
• Monoisotopic Mass: 487.27946930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 15
• Complexity: 799
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 166Ų
• XLogP3: 1.1

Experimental Properties

• PSA: 169.55000
• LogP: 3.78720

H-D-Ala-Leu-Lys-AMC hydrochloride salt Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• Storage Condition：−20°C